BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Hazards and
Toxicity of 4-Ethylnitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylnitrobenzene

Cat. No.: B091404

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Ethylnitrobenzene is a nitroaromatic compound with significant toxicological properties of
concern for researchers and professionals in drug development and chemical synthesis. This
document provides a comprehensive overview of the known hazards and toxicity of 4-
Ethylnitrobenzene, drawing on available data and information from structurally related
compounds. The primary toxicological effect is methemoglobinemia, a condition resulting from
the oxidation of hemoglobin in red blood cells, which impairs oxygen transport. Additionally,
there are concerns regarding its potential for skin, eye, and respiratory irritation, as well as
possible carcinogenicity and reproductive toxicity. This guide summarizes key toxicological
data, outlines relevant experimental protocols for hazard assessment, and provides visual
representations of toxicological pathways and experimental workflows to facilitate a deeper
understanding of the risks associated with this compound.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-Ethylnitrobenzene is
fundamental to assessing its toxicological profile and handling it safely in a laboratory setting.
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Property

Value

Molecular Formula

CsHoaNO2[1][2]

Molecular Weight 151.17 g/mol [3]
Appearance Light yellow to orange clear liquid[4]
CAS Number 100-12-9[3]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. 4-

Ethylnitrobenzene is classified with the following hazards:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[1]
o H319: Causes serious eye
Eye Irritation 2 o
irritation[1]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[1]

Acute Toxicity (Oral)

Toxic if swallowed[5]

Acute Toxicity (Inhalation)

Toxic if inhaled[5]

Carcinogenicity

Suspected of causing

cancer[6]

Reproductive Toxicity

May damage the unborn
child[6]

Specific Target Organ Toxicity
(Repeated Exposure)

May be harmful to organs by
prolonged and repeated

exposure[6]

Aspiration Hazard

May be fatal if swallowed and

enters airways[6]
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Note: Some classifications are inferred from data on similar compounds or general hazard
assessments.

Toxicological Data

Quantitative toxicological data for 4-Ethylnitrobenzene is not readily available in the public
domain. The following table presents data for the closely related compound, Nitrobenzene, to
provide an estimate of its potential toxicity.

Endpoint Species Route Value Reference
(Data for
LD50 Rat Oral 640 mg/kg ]
Nitrobenzene)
. (Data for
LD50 Rabbit Dermal 780 mg/kg )
Nitrobenzene)
) (Data for
LC50 Rat Inhalation 2.6 mg/L (4h)

Nitrobenzene)

Mechanisms of Toxicity

The primary mechanism of toxicity for 4-Ethylnitrobenzene, like other nitroaromatic
compounds, is the induction of methemoglobinemia.[7] This condition is characterized by the
oxidation of the ferrous iron (Fe2*) in hemoglobin to the ferric state (Fe3*), rendering it
incapable of binding and transporting oxygen.

Metabolic Activation and Oxidative Stress

The toxicity of 4-Ethylnitrobenzene is intrinsically linked to its metabolism. The nitro group is
reduced in the body, primarily by NADPH-cytochrome P450 reductase and other
nitroreductases, to form nitrosobenzene and ultimately N-phenylhydroxylamine. These
intermediates can then undergo redox cycling, a process that generates reactive oxygen
species (ROS) and leads to oxidative stress.
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Metabolic activation of 4-Ethylnitrobenzene.

Symptoms of Methemoglobinemia

The clinical presentation of methemoglobinemia depends on the concentration of
methemoglobin in the blood. Symptoms can range from cyanosis (a bluish discoloration of the
skin) at lower levels to central nervous system depression, seizures, and potentially death at
higher concentrations.[8]

Other Toxicological Endpoints
Irritation

4-Ethylnitrobenzene is classified as an irritant to the skin, eyes, and respiratory system.[1]
Direct contact can cause redness, inflammation, and discomfort. Inhalation of vapors may lead
to irritation of the nasal passages and throat.

Carcinogenicity

While there is no definitive classification for 4-Ethylnitrobenzene, it is suspected of causing
cancer.[6] This is often inferred from data on nitrobenzene, which has been shown to be
carcinogenic in animal studies.

Reproductive Toxicity

Similar to carcinogenicity, the reproductive toxicity of 4-Ethylnitrobenzene is not well-studied.
However, nitrobenzene is a known male reproductive toxicant in animals, causing effects such
as decreased testicular weight and reduced sperm production.[9]
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Experimental Protocols

The following are standardized OECD guidelines for assessing the toxicity of chemicals like 4-

Ethylnitrobenzene.

Acute Oral, Dermal, and Inhalation Toxicity

These tests are designed to determine the short-term toxicity of a substance following a single
dose.

OECD 403: Acute Inhalation Toxicity

Expose to aerosol/vapor (4h) —>| Observe for 14 days (mortality, clinical signs) —»| Gross necropsy of all animals

OECD 402: Acute Dermal Toxicity

Apply substance to skin (24h) —>| Observe for 14 days (mortality, skin lesions) —>»| Gross necropsy of all animals

OECD 401: Acute Oral Toxicity

Administer single dose by gavage —>| Observe for 14 days (mortality, clinical signs) | Gross necropsy of all animals

Click to download full resolution via product page

Workflow for acute toxicity testing.

Skin and Eye Irritation

These protocols assess the potential of a substance to cause local irritation upon contact.

o OECD 404: Acute Dermal Irritation/Corrosion: A single dose of the test substance is applied
to the skin of an animal (typically a rabbit) and observed for signs of erythema and edema

over a period of up to 14 days.
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o OECD 405: Acute Eye Irritation/Corrosion: A single dose of the test substance is instilled into
the conjunctival sac of one eye of an animal (typically a rabbit). The eye is then observed for
up to 21 days for signs of corneal opacity, iritis, and conjunctival redness and swelling.

Genotoxicity

The Ames test is a widely used method for assessing the mutagenic potential of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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